Cas no 1286208-62-5 ((S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride
• CAS No: 1286208-62-5
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 4787451
• Update Time: 2025-09-28

(S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C8H16N2.2ClH/c9-7-4-5-10(6-7)8-2-1-3-8;;/h7-8H,1-6,9H2;2*1H/t7-;;/m0../s1
• InChI Key： SSWLLUGSOXMYQP-KLXURFKVSA-N
• SMILES： Cl.Cl.N1(CC[C@@H](C1)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 29.3

(S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride

Introduction to (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride (CAS No. 1286208-62-5)

(S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride (CAS No. 1286208-62-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-1-(Cyclobutyl)pyrrolidin-3-amine dihydrochloride, is a derivative of pyrrolidine and cyclobutane, which are both important scaffolds in the design of bioactive molecules. The presence of the chiral center at the 3-position of the pyrrolidine ring imparts unique stereochemical properties, making it a valuable building block in the synthesis of enantiomerically pure compounds.

The chemical structure of (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride consists of a cyclobutane ring fused to a pyrrolidine ring, with an amine group at the 3-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development. The compound's chiral nature is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles.

Recent research has highlighted the potential of (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride in the development of novel therapeutic agents. Studies have shown that this compound can serve as a potent and selective ligand for various receptors and enzymes, making it a promising candidate for the treatment of neurological disorders, cancer, and other diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant anti-inflammatory properties, suggesting its potential use in treating inflammatory conditions.

In addition to its pharmacological applications, (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride has been used as a key intermediate in the synthesis of complex molecules. Its versatile reactivity and stability make it an attractive choice for synthetic chemists working on the development of new drugs and materials. The compound's ability to form stable salts with various counterions also enhances its utility in different chemical processes.

The synthesis of (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride typically involves several steps, including the formation of the cyclobutane ring, the introduction of the pyrrolidine moiety, and the final chirality-inducing step. Advanced synthetic methods such as asymmetric catalysis and chiral auxiliaries have been employed to achieve high enantiomeric purity. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste and by-products.

The physicochemical properties of (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 200 to 205°C (decomposition). The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility profile makes it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and handling, (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling.

The future prospects for (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new insights and breakthroughs. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

In conclusion, (S)-1-Cyclobutylpyrrolidin-3-amine dihydrochloride (CAS No. 1286208-62-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents.